Lead
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solubility
Insoluble in water but dissolves slowly in water containing a weak acid; soluble in dilute nitric acid
Soluble in HNO3 at 221 g/100 mL at 50 °C; slightly soluble in alcohol
Solubility in water, g/l: (practically insoluble)
Insoluble
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Elemental lead (CAS: 7439-92-1) is a high-density (11.34 g/cm³), low-melting (327.5°C) post-transition metal renowned for its exceptional malleability, high atomic number (Z=82), and unique chemical passivation capabilities. In industrial and scientific procurement, high-purity lead (often termed 'corroding lead' or 'chemical lead' at >99.90% purity) is prioritized for its unmatched cost-to-attenuation ratio in radiation shielding and its ability to form a highly stable, insoluble lead sulfate layer in corrosive environments[1]. While modern regulations restrict its use in consumer goods, pure elemental lead remains an irreplaceable baseline material for large-scale gamma attenuation, specialized chemical tank linings, and as a precursor for advanced battery grid manufacturing and organolead syntheses[2].
Substituting pure elemental lead with other dense metals or lead alloys often fails due to strict trade-offs between processability, mechanical integrity, and chemical resistance. While tungsten offers higher density for radiation shielding, its extreme melting point (3422°C) necessitates expensive powder metallurgy (sintering) rather than simple on-site casting, dramatically increasing manufacturing complexity and costs [1]. Conversely, bismuth provides a non-toxic, high-Z alternative, but its inherent brittleness leads to micro-cracking under stress, which can fatally compromise continuous radiation barriers in flexible applications [2]. Furthermore, replacing pure lead with mechanically stronger antimonial lead in harsh acidic environments introduces susceptibility to intergranular corrosion, destroying the passivating sulfate layer that pure lead naturally maintains[3].
Thermal Processability and Cost-to-Attenuation Ratio vs. Tungsten
For large-scale radiation shielding, pure lead provides a vastly superior processability profile compared to tungsten. Lead features a low melting point of 327.5°C and exceptional malleability, allowing it to be easily poured, cast, extruded, or machined into complex custom shapes on-site. In contrast, tungsten has a melting point of 3422°C and extreme hardness, requiring complex powder metallurgy (sintering) and specialized machining [1]. Furthermore, the raw material cost of lead is approximately $1.10/lb, compared to tungsten's ~$25.00/lb[2]. While tungsten is 1.7x denser, lead's superior processability and 20x lower cost make it the definitive choice for large-area bulk shielding where spatial constraints are not absolute.
| Evidence Dimension | Melting Point & Raw Material Cost |
| Target Compound Data | 327.5°C melting point; ~$1.10/lb |
| Comparator Or Baseline | Tungsten (3422°C melting point; ~$25.00/lb) |
| Quantified Difference | >10x lower melting point and ~20x lower raw material cost. |
| Conditions | Bulk industrial radiation shielding fabrication. |
Enables highly cost-effective, on-site casting and custom molding for large-scale nuclear, medical, and industrial shielding projects.
Ductility and Barrier Integrity Under Mechanical Stress vs. Bismuth
Bismuth is frequently evaluated as a non-toxic substitute for lead due to its similar atomic number (Z=83 vs Z=82) and comparable mass attenuation coefficients at moderate-to-high gamma energies. However, pure lead is highly ductile and malleable, whereas elemental bismuth is inherently brittle[1]. In dynamic or stress-bearing shielding applications, bismuth's brittleness causes it to easily fracture or develop micro-cracks, which critically compromises the continuity of the radiation barrier and allows radiation leakage [2]. Lead's ability to deform without fracturing ensures a continuous, reliable shield, making it mandatory for flexible applications or environments subject to vibration and mechanical shock.
| Evidence Dimension | Mechanical Ductility in Shielding |
| Target Compound Data | Highly malleable; maintains continuous barrier under stress |
| Comparator Or Baseline | Bismuth (Brittle; prone to micro-cracking and barrier failure) |
| Quantified Difference | Lead retains structural continuity under deformation, whereas bismuth fractures, compromising attenuation integrity. |
| Conditions | Mechanical stress in dynamic or flexible radiation shielding. |
Prevents catastrophic radiation leaks caused by micro-cracking in applications requiring flexible or mechanically stressed shielding.
Chemical Passivation in High-Concentration Sulfuric Acid vs. Antimonial Lead
In chemical processing, the purity of lead directly dictates its corrosion resistance. Pure 'chemical lead' (containing trace copper/silver but lacking hardening alloys) forms a highly stable, insoluble lead sulfate (PbSO4) protective film when exposed to sulfuric acid, providing robust protection in concentrations up to 85% at elevated temperatures (up to 400°F)[1]. When substituted with antimonial lead (typically 7-8% Sb) to gain mechanical rigidity, the alloy becomes highly susceptible to intergranular deterioration and anodic stress-corrosion [2]. The pure elemental form is therefore strictly required for chemical tank linings where absolute chemical inertness supersedes the need for structural hardness.
| Evidence Dimension | Corrosion Resistance in H2SO4 |
| Target Compound Data | Pure/Chemical Lead (Stable passivation up to 85% concentration) |
| Comparator Or Baseline | Antimonial Lead (Fails via intergranular deterioration) |
| Quantified Difference | Pure lead maintains a continuous protective PbSO4 film, whereas antimonial additions disrupt passivation and induce localized corrosion. |
| Conditions | Exposure to ≤ 85% sulfuric acid at elevated temperatures. |
Dictates the procurement of high-purity lead over stronger alloys for chemical reactor linings and corrosive fluid handling.
Large-Scale Gamma and X-Ray Shielding Fabrication
Leveraging its low melting point and low cost relative to tungsten, pure lead is the standard for casting custom, large-area radiation barriers in nuclear facilities, industrial radiography, and medical imaging rooms where space constraints do not strictly mandate higher-density alternatives [1].
Chemical Tank Linings for Sulfuric Acid Processing
Utilizing its ability to form a passivating PbSO4 layer, high-purity 'chemical lead' is deployed as a corrosion-resistant lining in reactors and piping handling up to 85% sulfuric acid, an environment where harder antimonial alloys would fail due to intergranular corrosion [2].
Flexible Radiation Protection Garments
Benefiting from its extreme malleability and resistance to micro-cracking compared to brittle bismuth, lead is formulated into flexible sheets and aprons that maintain continuous attenuation integrity under constant movement and mechanical stress [3].
Physical Description
DryPowder; DryPowder, OtherSolid; OtherSolid; OtherSolid, Liquid; WetSolid
BLUE SILVERY-WHITE-TO-GREY POWDER.
Soft silver-bluish white to gray metal.
A heavy, ductile, soft, gray solid.
Color/Form
A heavy, ductile, soft, gray solid
Boiling Point
1740 °C
3164°F
Density
11.34 at 20 °C/4 °C
11.34 g/cm³
11.34
Odor
Melting Point
327.4 °C
327.5 °C
621.5°F
621°F
UNII
GHS Hazard Statements
May damage the unborn child [Danger Reproductive toxicity];
H362: May cause harm to breast-fed children [Reproductive toxicity, effects on or via lactation]
Pharmacology
Mechanism of Action
Lead interferes with heme synthesis at four sites: 1. It directly stimulates, by feedback derepression, the mitochondrial enzyme delta-aminolevulinic acid synthetase (ALA-S), which mediates the condensation of glycine and succinyl coenzyme A to form ALA. Stimulation of ALA-S increases synthesis of ALA increasing ALA blood and urine. 2. Lead directly inhibits the cytosolic enzyme ALAD, which catalyzes the cyclocondensation of two units of ALA to porphobilinogen (PBG). Inhibition of ALAD by lead results in a negative exponential relationship between ALAD and lead in peripheral blood. 3. Lead depresses the coproporphyrin oxidase, resulting in increased coproporhyrin levels in urine. 4. Lead disturbs the mitochondrial enzyme ferrochelatase by impairment of iron incorporation into the enzyme. Ferrochelatase catalyzes the insertion of iron into protoporphyrin to form heme as a component of hemoglobin or other heme-containing enzymes, such as cytochrome c located in many tissues throughout the body.
Mechanisms for Lead Effects on the Nervous System: Morphological effects (neurodevelopmental): Impairment of timed programming of cell-cell connections Interference with neural cell adhesion molecules Altered migration of neurons during development Pharmacological effects (lead effects on calcium metabolism): Interference with neurotransmitter kinetics Blocks voltage-dependent calcium membrane channels Substitutes for calcium in calcium-sodium ATP pump Competition for Ca-binding sites Competition for uptake by mitochondria Binding to second messenger calcium receptors (e.g., calmodulin, protein kinase C)
A major factor in the hyperuricemia found in lead nephropathy is thought to be reduced renal clearance of urate, probably due to reduced active tubular secretion of urate or excessive tubular reabsorption ... Increased nucleoprotein turnover could be a factor ... The crystalline material removed from joints of persons suffering from lead-related gouty arthritis is, indeed, composed of urate, but the pathogenesis of the abnormal uric /acid/ metabolism associated with saturnine gout is not well understood. Studies to date indicate that renal factors contributing to the hyperuricemia are multiple and complex.
Lead exposure may modify the metabolism of catecholamines and of hormones controlled by the hypothalamopituitary axis and may affect the kallikrein-kinin system ... Cardiovascular responses to agonists indicated that lead exposure affects the renin-angiotensin system and induces sympathetic hyperactivity by acting on central and peripheral sympathetic junctions, increasing the responsiveness to stimulation of alpha2-adrenoreceptors, and by increasing the reactivity to stimulation of cardiac and vascular beta-adrenergic and dopaminergic receptors. The cAMP-dependent availability of Ca2+ for contractile mechanisms of the cardiovascular muscle cells may also be affected by lead ... This series of effects on the renin-angiotensin system, on the reactivity to stimulation of peripheral catecholaminergic receptors, on sympathetic and vagal tone, and on reactivity to the stimulation of baroreceptors, may be responsible for the observed association between lead exposure and hypertension.
Vapor Pressure
1.77 mm Hg at 1000 °C
1.77 mmHg
0 mmHg (approx)
Pictograms
Health Hazard
Impurities
Other CAS
14701-27-0
15158-12-0
54076-28-7
14452-81-4
Wikipedia
Plumbylidyne
Biological Half Life
... /In one case,/ the distribution of lead /was followed/ in the blood, serum, cerebrospinal fluid, and urine before and after chelation therapy of a subject who had ingested soft solder. ... The half-life /was/ nearly 20 days for lead elimination from blood ... .
The first half-time of lead in blood after the cessation of exposure is 35-40 days, while for the lead in long bones, the half-time is around 20 yr.
Use Classification
Hazardous Air Pollutants (HAPs)
Food Contaminant -> METALS; -> JECFA Functional Classes
Health Hazards -> Carcinogens, Teratogens
Methods of Manufacturing
Primary lead is obtained from mined ore. The crude ore is first beneficiated, which involves processes such as crushing, dense-medium separation, grinding, and froth floatation to obtain concentrates with higher lead concentrations. Primary metal is generally produced from the sulfide concentrate by a two-step process involving (1) an oxidative roast to remove sulfur with the formation of PbO and (2) blast furnace reduction of the PbO. ... Secondary lead is obtained from scrap lead ... primarily from recycled lead-acid batteries.
General Manufacturing Information
All other basic inorganic chemical manufacturing
Battery production.
Computer and electronic product manufacturing
Electrical equipment, appliance, and component manufacturing
Explosives manufacturing
Fabricated metal product manufacturing
Machinery manufacturing
Miscellaneous industrial batteries
Miscellaneous manufacturing
Primary metal manufacturing
Secondary Aluminum Manufacturing
Secondary smelting of non-ferrous metals
Services
Transportation equipment manufacturing
Wholesale and retail trade
Lead: ACTIVE
Lead has outstanding properties: low melting point, ease of casting, high density, softness, malleability, low strength, ease of fabrication, acid resistance, electrochemical reaction with sulfuric acid, and chemical stability in air, water, and earth. The principal uses of lead and its compounds are in lead-acid batteries. For most applications, lead is not used in its pure state, but rather as an alloy. /Lead/
The Doe Run Resources Corp. (St. Louis, MO) operated the only domestic primary lead smelter-refinery facility, which was in Herculaneum, MO.[USGS; 2013 Minerals Yearbook. Lead
Most (97%) lead mined in the United States comes from mines in Missouri and Alaska. The rest comes from mines in Colorado, Idaho, Montana, Washington, and Nevada. Ores of the Southeast Missouri lead belt and extensive deposits such as in Silesia and Morocco are of the replacement type.
Stricter regulations concerning lead emissions and ambient lead in air levels and the necessity to reduce capital and operating costs have encouraged the development of alternative lead smelting processes to replace the sinter plant-blast furnace combination. Four lead smelting processes /Kivcet, QSL, Isasmelt, and Boliden Kaldo/ have reached the stage of being promoted as commercially viable for lead concentrates. In general these processes offer the following potential advantages: ability to meet proposed future in-plant hygiene requirements; reduction in energy costs through the utilization of the heat of combustion of the concentrates; reduction in capital and operating costs through the use of compact, high intensity vessels; and the production of low volumes of process gas of high SO2 content through the use of large amounts of (tonnage) oxygen.
For more General Manufacturing Information (Complete) data for Lead, elemental (7 total), please visit the HSDB record page.
Storage Conditions
Store in a secure poison location. ... Lead must be stored to avoid contact with oxidizers (such as perchlorates, peroxides, permanganates, chlorates, and nitrates) and chemically active metals (such as potassium, sodium, magnesium, and zinc), since violent reactions occur.
Interactions
Chelating agents, zinc salts, and selenium preparations have been utilized with some success in attempts to reduce absorption and/or increase the excretion of absorbed lead. ... Both selenium and vitamin E have been shown to be involved in decreasing the toxic effect of lead in rats.
Diets low in calcium fed to rats along with varying levels of lead resulted in considerably higher blood and tissue levels of lead ... than those that occurred in rats fed a normal calcium diet ... An inverse relationship has been found between brain lead and dietary calcium, illustrating that low dietary calcium increases lead content of critical organs, including the brain. Iron deficiency has also been shown in experimental animals to increase lead absorption from the intestinal tract. The mechanism by which lead affects iron absorption is uncertain. A possible connection between lead and intestinal ferritin and iron has been suggested for some time ... Lead competes with iron for ferritin binding sites. Whether transferrin in the intestinal mucosa is also involved has not been demonstrated. Lead and zinc interactions are not as well defined as those between lead and calcium and lead and iron ... Zinc-deficient diets during gestation resulted in increased transfer of lead to pups through milk as well as reduced bw of newborn pups ... Rats fed a low zinc diet ... containing lead at levels of 10 or 100 ppm had significantly higher retention of lead in the brain compared to those fed a diet with 20 ppm zinc ... Lead enhanced urinary excretion of zinc in dogs as result of increased ultrafilterable plasma zinc and change in renal tubular zinc transport ... Low dietary copper enhanced lead absorption in rats fed a high lead diet. It was subsequently shown that reduced copper enhanced the hematological effects of lead and that both copper and iron deficiencies must be corrected to restore hemoglobin levels to normal.
Prenatal exposure to polychlorinated biphenyls (PCBs) and lead are thought to be risk factors for attention-deficit hyperactivity disorder (ADHD), whereas the prenatal influence of polychlorinated dibenzo-p-dioxins and -furans (PCDD/Fs) on attention performance has been less studied. Within the Duisburg Birth Cohort Study, we investigated low-level exposure to these compounds in relation to children's attention. METHODS: We measured blood levels of PCDD/Fs, PCBs and lead from pregnant mothers (32(nd) week of pregnancy) and PCDD/Fs and PCBs in breast milk (2 weeks after delivery). The attention of school-aged children (N=117) was investigated with a computer-based test battery of attention performance (KITAP) and a parent rating questionnaire of behaviors related to ADHD (FBB-ADHS). Influences of the exposure on attention were analyzed by multiple regression analyses. Increasing prenatal PCDD/F and PCB concentrations were significantly (p<0.05) associated with a higher number of omission errors in the subtest Divided Attention (47% and 42%; 95% confidence intervals (95%-CI): 1.08-2.00 and 1.07-1.89, respectively). Prenatal lead concentrations had few significant associations with attention performance (e.g., a 23% higher number of omission errors in the subtest Distractibility; 95%-CI: 1.00-1.51), whereas ADHD-related behavior (questionnaire based) was increased with increasing lead exposure (Overall-ADHD: 9%; 95%-CI: 1.01-1.17). ADHD-related behavior was negatively associated with prenatal PCDD/F or PCB exposures (e.g., for PCB exposure: -10%; 95%-CI: 0.82-0.99). Pre- and perinatal PCDD/F and PCB exposure may have subtle influences on attention performance in healthy children at low environmental levels, while behavior changes are negatively associated. Furthermore, we provide additional evidence for the impact of prenatal lead exposure on attention deficits.
Stability Shelf Life
Tarnishes on exposure to air. ...Attacked by pure water, weak organic acids in the presence of oxygen. Resistant to tap water, hydrofluoric acid, brine, solvents.
Dates
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